5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole

• IUPAC Name: 5-bromo-1-methyl-4-(trifluoromethyl)benzotriazole
• InChI: InChI=1S/C8H5BrF3N3/c1-15-5-3-2-4(9)6(8(10,11)12)7(5)13-14-15/h2-3H,1H3
• InChI Key: JPFVTGHMDLIIPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(C=C2)Br)C(F)(F)F)N=N1
• Molecular Formula: C8H5BrF3N3
• Molecular Weight: 280.04 g/mol
• CAS No.: 1799976-89-8

Description

“5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole” is a compound that belongs to the class of triazoles. Triazoles are nitrogenous heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered ring. They are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Molecular Structure Analysis

The molecular structure of triazoles consists of a five-membered aromatic azole chain with two carbon and three nitrogen atoms. The specific molecular structure of “this compound” is not explicitly mentioned in the literature.

Scientific Research Applications

5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole has been studied for its potential applications in medicinal chemistry, material science, and biochemistry. In medicinal chemistry, it has been used as a starting material for the synthesis of novel small molecule drugs and as a reagent for the synthesis of pharmaceutical intermediates. In material science, it has been used to synthesize polymeric materials with potential applications in drug delivery and tissue engineering. In biochemistry, it has been used as a probe molecule to study the structure and function of proteins.

Mechanism of Action

Target of Action

The primary targets of 5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole are the activating transcription factor 4 (ATF4) and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kB) proteins . These proteins play a crucial role in the regulation of gene expression during cellular stress responses and immune responses, respectively .

Mode of Action

This compound interacts with its targets by binding to the active residues of ATF4 and NF-kB proteins . This interaction leads to the inhibition of endoplasmic reticulum (ER) stress and apoptosis, as well as the NF-kB inflammatory pathway .

Biochemical Pathways

The compound affects the ER stress pathway and the NF-kB inflammatory pathway . By inhibiting these pathways, it reduces the production of nitric oxide (NO) and tumor necrosis factor-α (TNF-α), which are key mediators of inflammation . It also reduces the expression of the ER chaperone, BIP, and the apoptosis marker cleaved caspase-3 .

Result of Action

The action of this compound results in promising neuroprotective and anti-inflammatory properties . It shows significant anti-neuroinflammatory properties through the inhibition of NO and TNF-α production in LPS-stimulated human microglia cells . It also exhibits promising neuroprotective activity by reducing the expression of BIP and cleaved caspase-3 in human neuronal cells .

Advantages and Limitations for Lab Experiments

5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole is a versatile molecule that has a variety of potential applications in the laboratory. It is relatively stable and can be stored at room temperature for extended periods of time. Furthermore, it is soluble in a variety of organic solvents and can be easily purified using chromatographic techniques. However, it is not commercially available and must be synthesized in the laboratory. Additionally, it is a relatively expensive molecule and must be used in small quantities.

Future Directions

The potential applications of 5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole are far-reaching and there are many possible future directions for its use. These include its use as a starting material for the synthesis of novel small molecule drugs, its use as a reagent for the synthesis of pharmaceutical intermediates, its use as a probe molecule to study the structure and function of proteins, and its use to synthesize polymeric materials with potential applications in drug delivery and tissue engineering. Additionally, further research is needed to investigate the biochemical and physiological effects of the molecule, as well as its potential toxicity.

Safety and Hazards

While specific safety and hazard information for “5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole” is not available, it’s important to handle all chemical compounds with care, using personal protective equipment and ensuring adequate ventilation.

Biochemical Analysis

Biochemical Properties

5-bromo-1-methyl-4-(trifluoromethyl)-1H-benzo[d][1,2,3]triazole plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and stability. For instance, this compound has been shown to inhibit certain cytochrome P450 enzymes, which are involved in the metabolism of various drugs and endogenous compounds . Additionally, this compound can bind to DNA and RNA, affecting the transcription and translation processes . The nature of these interactions is primarily based on the compound’s ability to form hydrogen bonds and hydrophobic interactions with the target biomolecules .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism . For example, it can modulate the activity of key signaling molecules such as kinases and phosphatases, leading to alterations in cell proliferation, differentiation, and apoptosis . Furthermore, this compound has been reported to affect the expression of genes involved in oxidative stress response, inflammation, and cell cycle regulation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms is the inhibition of enzyme activity by binding to the active site or allosteric sites of the target enzymes . This binding can lead to conformational changes in the enzyme structure, resulting in reduced catalytic activity . Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins . These interactions can either enhance or repress the transcription of specific genes, thereby influencing cellular functions .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. This compound exhibits good stability under standard laboratory conditions, with minimal degradation over time . Prolonged exposure to light and high temperatures can lead to the breakdown of the compound, resulting in reduced efficacy . In in vitro and in vivo studies, long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell cycle progression and increased oxidative stress .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At higher doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity . The threshold effects observed in these studies suggest that careful dosage optimization is necessary to maximize the therapeutic benefits while minimizing adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites . These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and metabolite levels . Additionally, this compound can affect the activity of key metabolic enzymes, such as those involved in glycolysis and the tricarboxylic acid cycle .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . This compound can be actively transported across cell membranes by specific transporters, such as ATP-binding cassette (ABC) transporters . Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation . The distribution of this compound within tissues is also influenced by factors such as blood flow, tissue permeability, and binding affinity to plasma proteins .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound has been found to localize in various cellular compartments, including the nucleus, cytoplasm, and mitochondria . The targeting signals and post-translational modifications of this compound direct it to specific organelles, where it can exert its effects . For instance, its localization in the nucleus allows it to interact with DNA and transcription factors, influencing gene expression . Similarly, its presence in the mitochondria can affect mitochondrial function and energy metabolism .